Imino(1-methylhydrazinyl)methanesulfonic acid

• CAS No.: 63471-64-7
• Molecular Formula: C2H7N3O3S
• Molecular Weight: 153.16 g/mol
• IUPAC Name: [amino(methyl)amino]-iminomethanesulfonic acid
• InChI: InChI=1S/C2H7N3O3S/c1-5(4)2(3)9(6,7)8/h3H,4H2,1H3,(H,6,7,8)
• InChI Key: KOHIJZZFSQPOPR-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=N)S(=O)(=O)O)N

Description

Imino(1-methylhydrazinyl)methanesulfonic acid is a chemical compound with the molecular formula CH4N2O3S and a molecular weight of 124.12 g/mol . It is also known by other names such as amino(imino)methanesulfonic acid and formamidinosulfonic acid . This compound is characterized by its white to off-white solid appearance and is known for its stability under inert gas conditions .

Preparation Methods

The synthesis of imino(1-methylhydrazinyl)methanesulfonic acid involves specific reaction conditions and routes. One common method includes the reaction of methanesulfonic acid with hydrazine derivatives under controlled temperature and pressure . The reaction typically requires an inert atmosphere, such as nitrogen or argon, to prevent unwanted side reactions . Industrial production methods may involve scaling up this reaction with optimized conditions to ensure high yield and purity .

Chemical Reactions Analysis

Imino(1-methylhydrazinyl)methanesulfonic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of sulfonic acid derivatives.

Reduction: Reduction reactions can convert it into simpler amine derivatives.

Substitution: It can participate in substitution reactions where the sulfonic acid group is replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride . The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Imino(1-methylhydrazinyl)methanesulfonic acid has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the development of new drugs.

Industry: It is used in the production of fine chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of imino(1-methylhydrazinyl)methanesulfonic acid involves its interaction with specific molecular targets. It can act as a nucleophile in chemical reactions, facilitating the formation of new chemical bonds . The pathways involved in its action depend on the specific application and the nature of the target molecules .

Comparison with Similar Compounds

Imino(1-methylhydrazinyl)methanesulfonic acid can be compared with other similar compounds such as:

Methanesulfonic acid: Known for its strong acidity and use in green chemistry applications.

Formamidinosulfonic acid: Similar in structure but with different reactivity and applications.

Thiourea trioxide: Another related compound with distinct chemical properties and uses.

The uniqueness of this compound lies in its specific reactivity and stability under various conditions, making it valuable for specialized applications .